Cas no 61982-18-1 (ethyl 5-amino-3-methyl-imidazole-4-carboxylate)

• Product Name: ethyl 5-amino-3-methyl-imidazole-4-carboxylate
• CAS No: 61982-18-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD11053610
• CID: 57813
• PubChem ID: 12298751
• Update Time: 2025-07-19

ethyl 5-amino-3-methyl-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-1-methyl-1H-imidazole-5-carboxylate
• 4-Amino-1-methyl-1H-imidazole-5-carboxylic acid ethyl ester
• ethyl 5-amino-3-methylimidazole-4-carboxylate
• 1H-Imidazole-5-carboxylic acid, 4-amino-1-methyl-, ethyl ester
• ethyl4-amino-1-methyl-1H-imidazole-5-carboxylate
• PubChem22685
• QJLWGJATIFSXTN-UHFFFAOYSA-N
• 5-Amino-3-methyl-3H-imidazole-4-carboxylic acid ethyl ester
• FCH887949
• WT82039
• BC256437
• ethyl 5-amino-3-methyl-imidazole-4-carboxylate
• Ethyl 4-Amino-1-methyl-5-imidazolecarboxylate
• Ethyl 4-amino-1-methylimidazole-5-carboxylate
• AKOS006309761
• CS-D1070
• AM9915
• FT-0687570
• AS-37687
• A24824
• MFCD11053610
• EN300-1270220
• 61982-18-1
• DTXSID90486071
• SCHEMBL4355684
• Z1198309753
• SY020360
• EX-A3316-2

• MDL： MFCD11053610
• Inchi： 1S/C7H11N3O2/c1-3-12-7(11)5-6(8)9-4-10(5)2/h4H,3,8H2,1-2H3
• InChI Key： QJLWGJATIFSXTN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N=CN1C)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.29
• Melting Point: No data available
• Boiling Point: 359.6±22.0 °C at 760 mmHg
• Flash Point: 171.3±22.3 °C
• Refractive Index: 1.571
• PSA: 70.14000
• LogP: 0.76020
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 5-amino-3-methyl-imidazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on ethyl 5-amino-3-methyl-imidazole-4-carboxylate

Comprehensive Guide to Ethyl 5-Amino-3-Methyl-Imidazole-4-Carboxylate (CAS No. 61982-18-1)

Ethyl 5-amino-3-methyl-imidazole-4-carboxylate (CAS No. 61982-18-1) is a versatile imidazole derivative widely used in pharmaceutical and agrochemical research. This compound, often abbreviated as EMAIC, has gained significant attention due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The structural uniqueness of ethyl 5-amino-3-methyl-imidazole-4-carboxylate lies in its imidazole core, which is a privileged scaffold in medicinal chemistry. This heterocyclic framework is known for its ability to interact with biological targets, making it invaluable in designing small-molecule therapeutics. Recent studies highlight its applicability in developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for novel treatments against resistant pathogens.

From a synthetic perspective, CAS 61982-18-1 is often utilized in multicomponent reactions (MCRs) due to its reactive amino and ester functional groups. These reactions are pivotal in green chemistry initiatives, as they reduce waste and improve atom economy. Laboratories focusing on sustainable synthesis frequently incorporate this compound to streamline the production of complex molecules, addressing the industry's shift toward eco-friendly protocols.

In the context of AI-driven drug discovery, ethyl 5-amino-3-methyl-imidazole-4-carboxylate has emerged as a dataset favorite for machine learning models predicting molecular properties. Its balanced polarity and moderate solubility make it an ideal candidate for QSAR studies (Quantitative Structure-Activity Relationship), a trending topic in computational chemistry. This aligns with frequent searches like "imidazole derivatives in AI drug design" and "CAS 61982-18-1 applications."

Quality control of EMAIC is another critical area, with HPLC and NMR being the gold standards for purity verification. Suppliers emphasizing high-purity intermediates often highlight this compound's batch consistency, catering to stringent regulatory requirements in GMP manufacturing. Such details are crucial for buyers searching for "reliable ethyl 5-amino-3-methyl-imidazole-4-carboxylate suppliers" or "CAS 61982-18-1 specifications."

Looking ahead, the demand for 61982-18-1 is expected to rise, driven by its utility in peptide mimetics and kinase inhibitor development. Its compatibility with click chemistry techniques further expands its relevance in bioconjugation applications. As the scientific community prioritizes precision medicine, this compound’s role in creating tailored therapies will likely grow, reinforcing its status as a high-value chemical building block.